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Compound of Interest

Compound Name:

4,6-Dimethoxy-2-

(phenoxycarbonyl)aminopyrimidin

e

Cat. No.: B1337488 Get Quote

An In-depth Technical Guide to Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (CAS 89392-

03-0)

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate,

identified by the CAS number 89392-03-0. This compound is a key intermediate in the

production of sulfonylurea herbicides and is also utilized in pharmaceutical research.[1] This

document is intended for researchers, scientists, and professionals in drug development and

agricultural chemistry.

Chemical Identity
CAS Number: 89392-03-0[2][3][4][5][6][7][8][9][10]

IUPAC Name: phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate[3][7][8]

Synonyms: 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine, (4,6-Dimethoxy-2-

pyrimidinyl)carbamic Acid Phenyl Ester, phenyl 4,6-dimethoxy-2-pyrimidinylcarbamate[11][1]

[2][3][5][8][12][13][14]

Molecular Formula: C₁₃H₁₃N₃O₄[1][2][3][5][9][12][13][14]
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Physical and Chemical Properties
The physical and chemical data for CAS 89392-03-0 are summarized in the tables below. The

compound is typically a white to off-white or pale yellow crystalline powder.[1][4][13][14][15]

General Properties
Property Value Source(s)

Molecular Weight 275.26 g/mol [1][2][3][4][5][7][12][13]

Physical Form Solid, Crystalline Powder [1][4][13][15][16]

Color White to Orange to Green [1][4][15][17]

Purity
≥90% to >98% (by HPLC or

GC)
[1][3][4][9][13]

Quantitative Data
Property Value Conditions Source(s)

Melting Point 118.0 to 122.0 °C [1][2][15][17]

Boiling Point 250 °C (predicted) at 101,325 Pa [15][17]

Density
1.317 ± 0.06 g/cm³

(predicted)
[15][17]

Water Solubility 61 mg/L at 20 °C [15][17]

Vapor Pressure 0.02 Pa at 20 °C [15][17]

LogP 2.1 to 2.1777 at 25 °C [11][2][17]

pKa
9.49 ± 0.70

(predicted)
[15][17]

Refractive Index 1.602 [2]

Experimental Protocols
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Synthesis of Phenyl (4,6-dimethoxypyrimidin-2-
yl)carbamate
A common laboratory-scale synthesis protocol has been reported in the Asian Journal of

Chemistry.[15][16] The procedure involves the reaction of 2-amino-4,6-dimethoxypyrimidine

with phenyl chloroformate.

Materials:

2-amino-4,6-dimethoxypyrimidine (1 g, 6.45 mmol)

Acetonitrile (10 mL)

Triethylamine (0.85 g, 8.40 mmol)

Phenyl chloroformate (1.31 g, 8.37 mmol)

Water

Procedure:

A solution of 2-amino-4,6-dimethoxypyrimidine in acetonitrile is prepared in a suitable

reaction vessel.[15][16]

Triethylamine is added to the stirred solution at room temperature.[15][16]

Phenyl chloroformate is then added dropwise to the mixture.[15][16]

The reaction mixture is heated to 60 °C and stirred for 6 hours.[15][16]

After the reaction is complete, the mixture is cooled to room temperature.[15][16]

The mixture is diluted with water (6 mL), which causes the product to precipitate.[15][16]

The precipitated solid is collected by filtration.[15][16]

The solid is dried under vacuum to yield the final product, Phenyl (4,6-dimethoxypyrimidin-2-

yl)carbamate, as a white solid.[15][16]
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Results:

Yield: 1.48 g (83%)[15][16]

Melting Point: 119 °C[15][16]

¹H NMR (400 MHz, DMSO-d₆): δ 7.65 (s, 1H), 7.42-7.40 (m, 2H), 7.18-7.14 (m, 3H), 5.80 (s,

1H), 3.96 (s, 6H)[15][16]

ESI-MS: m/z, 276.1 (M + 1)[15][16]

Applications and Logical Workflow
The primary application of CAS 89392-03-0 is as a crucial intermediate in the manufacturing of

sulfonylurea herbicides.[15][16][17] These herbicides are valued in agriculture for their ability to

control a wide range of weeds with high crop safety. The compound's structure is also explored

in pharmaceutical research for developing novel therapeutic agents.[1]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the synthesis process for Phenyl (4,6-dimethoxypyrimidin-2-

yl)carbamate.

Synthesis of Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate

Starting Materials

Reaction Conditions Final Product

2-Amino-4,6-
dimethoxypyrimidine

Acetonitrile (Solvent)
60 °C, 6 hoursPhenyl Chloroformate

Triethylamine
(Base)

Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate
(CAS 89392-03-0)

Click to download full resolution via product page

Caption: Synthesis workflow for CAS 89392-03-0.
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Application Pathway Diagram
This diagram shows the role of CAS 89392-03-0 as an intermediate leading to its main

industrial application.

Role as a Chemical Intermediate

CAS 89392-03-0
Phenyl (4,6-dimethoxy-

pyrimidin-2-yl)carbamate
Further Chemical Synthesis

Used as
intermediate Sulfonylurea HerbicidesLeads to

Click to download full resolution via product page

Caption: Application pathway of CAS 89392-03-0.

Safety Information
Hazard Codes: Xi, N[15][17]

Risk Statements: R43 (May cause sensitization by skin contact), R51/53 (Toxic to aquatic

organisms, may cause long-term adverse effects in the aquatic environment)[2][15][17]

Safety Statements: S24 (Avoid contact with skin), S37 (Wear suitable gloves), S61 (Avoid

release to the environment. Refer to special instructions/safety data sheet)[2][15][17]

GHS Hazard Statements: H317 (May cause an allergic skin reaction), H411 (Toxic to aquatic

life with long lasting effects)[2][7]

Storage: Store in a cool, dark place in a tightly sealed container. Recommended storage is at

room temperature or refrigerated (2-8°C) for long-term.[1][3][5][6][13][15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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